Cas no 898770-49-5 (3,5-Dimethyl-3'-pyrrolidinomethyl benzophenone)

• Product Name: 3,5-Dimethyl-3'-pyrrolidinomethyl benzophenone
• CAS No: 898770-49-5
• MF: C₂₀H₂₃NO
• MW: 293.402725458145
• MDL: MFCD03842033
• CID: 1947233
• PubChem ID: 24724807
• Update Time: 2025-05-21

3,5-Dimethyl-3'-pyrrolidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (3,5-dimethylphenyl)-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone
• AG-H-65176
• 3,5-DIMETHYL-3'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
• CTK5G5093
• KB-179722
• 3,5-dimethyl-3'-pyrrolidinomethylbenzophenone
• 3,5-dimethyl-3'-pyrrolidinomethyl benzophenone
• MFCD03842033
• (3,5-Dimethylphenyl){3-[(pyrrolidin-1-yl)methyl]phenyl}methanone
• AKOS016020495
• 898770-49-5
• DTXSID50643204
• 3,5-Dimethyl-3'-pyrrolidinomethyl benzophenone

• MDL： MFCD03842033
• Inchi： 1S/C20H23NO/c1-15-10-16(2)12-19(11-15)20(22)18-7-5-6-17(13-18)14-21-8-3-4-9-21/h5-7,10-13H,3-4,8-9,14H2,1-2H3
• InChI Key： FWOVCLBSUYJNAF-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=C(C)C=1)C1=CC=CC(=C1)CN1CCCC1

Computed Properties

• Exact Mass: 293.17800
• Monoisotopic Mass: 293.177964357Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.06810

Additional information on 3,5-Dimethyl-3'-pyrrolidinomethyl benzophenone

Introduction to 3,5-Dimethyl-3'-pyrrolidinomethyl benzophenone (CAS No. 898770-49-5)

3,5-Dimethyl-3'-pyrrolidinomethyl benzophenone, identified by the Chemical Abstracts Service Number (CAS No.) 898770-49-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the benzophenone class, which is well-documented for its diverse applications in synthetic chemistry, material science, and medicinal chemistry. The structural features of 3,5-Dimethyl-3'-pyrrolidinomethyl benzophenone, particularly the presence of a pyrrolidinomethyl side chain, contribute to its unique chemical properties and potential biological activities.

The benzophenone core of this molecule is a well-studied scaffold in drug discovery due to its ability to participate in various biochemical interactions. Specifically, the 3,5-Dimethyl substitution pattern on the benzene ring introduces steric and electronic effects that can modulate the compound's reactivity and binding affinity. The pyrrolidinomethyl group, on the other hand, provides a nitrogen-rich moiety that can engage in hydrogen bonding or coordinate with metal ions, enhancing its utility in medicinal applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of 3,5-Dimethyl-3'-pyrrolidinomethyl benzophenone more effectively. These studies suggest that the compound may exhibit inhibitory properties against certain enzymes and receptors, making it a promising candidate for further investigation in therapeutic contexts. For instance, preliminary computational studies have indicated that this molecule could interact with targets involved in inflammation and neurodegeneration, areas where novel therapeutic agents are critically needed.

In the realm of material science, 3,5-Dimethyl-3'-pyrrolidinomethyl benzophenone has shown promise as a building block for advanced materials. Its photophysical properties make it suitable for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The dimethyl groups enhance thermal stability, while the pyrrolidinomethyl side chain contributes to solubility and processability, making it an attractive candidate for industrial applications.

The synthesis of 3,5-Dimethyl-3'-pyrrolidinomethyl benzophenone involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These synthetic strategies not only highlight the compound's complexity but also showcase the evolving capabilities of modern organic synthesis.

From a pharmaceutical perspective, the structural motif of 3,5-Dimethyl-3'-pyrrolidinomethyl benzophenone aligns with current trends in drug design aimed at improving bioavailability and target specificity. The pyrrolidinomethyl group is particularly noteworthy, as it has been incorporated into numerous drug candidates due to its ability to enhance binding affinity and metabolic stability. Ongoing research is exploring derivatives of this compound to optimize its pharmacokinetic profile and therapeutic potential.

The role of 3,5-Dimethyl-3'-pyrrolidinomethyl benzophenone in interdisciplinary research is also noteworthy. Its unique combination of structural features makes it a valuable tool for studying enzyme mechanisms and developing novel biomimetic systems. For example, researchers are investigating its interactions with cytochrome P450 enzymes, which play a crucial role in drug metabolism. Understanding these interactions could lead to insights into drug-drug interactions and the development of more effective metabolic inhibitors.

Furthermore, the environmental impact of synthesizing and utilizing 3,5-Dimethyl-3'-pyrrolidinomethyl benzophenone is an important consideration. Sustainable synthetic routes are being explored to minimize waste and reduce energy consumption. Green chemistry principles are being applied to develop processes that use renewable feedstocks and benign solvents. These efforts align with global initiatives to promote sustainable chemical manufacturing practices.

In conclusion,3,5-Dimethyl-3'-pyrrolidinomethyl benzophenone (CAS No. 898770-49-5) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features offer opportunities for innovation in pharmaceuticals、material science，and environmental chemistry。 As research continues，the full potential of this molecule is expected to be realized，leading to new breakthroughs and advancements.